Cas no 20761-18-6 (Phosphonothioic acid, methyl-, O-(3-methylbutyl) ester)

• Product Name: Phosphonothioic acid, methyl-, O-(3-methylbutyl) ester
• CAS No: 20761-18-6
• MF: C₆H₁₅O₂PS
• MW: 182.220861673355
• CID: 1396098
• Update Time: 2024-08-16

Phosphonothioic acid, methyl-, O-(3-methylbutyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonothioic acid, methyl-, O-(3-methylbutyl) ester
• Phosphonothioic acid, methyl-, O-(3-methylbutyl) ester (9CI)

• Inchi： 1S/C6H15O2PS/c1-6(2)4-5-8-9(3,7)10/h6H,4-5H2,1-3H3,(H,7,10)
• InChI Key： BJETYSFJWSDSEU-UHFFFAOYSA-N
• SMILES： CP(=S)(O)OCCC(C)C

Computed Properties

• Exact Mass: 181.04532

Experimental Properties

• Density: 1.0611 g/cm3
• Boiling Point: 114 °C(Press: 1.5 Torr)
• PSA: 32.29
• pka: 3.91±0.10(Predicted)